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Deoxyviolacein is a bacterial metabolite and byproduct in the biosynthesis of the bisindole alkaloid violacein that has anticancer, antibacterial, and antifungal properties. It inhibits proliferation of hepatocellular carcinoma cells when used at concentrations ranging from 0.1 to 1 µM. Deoxyviolacein (125 µg/ml) has antibacterial activity against Gram-positive bacteria, including S. aureus, B. subtilis, and B. megaterium. It also has antifungal activity against R. solani when used at a concentration of 2 mg/ml.
Deoxyviolacein is a member of the class of oxindoles resulting from formal oxidative coupling between the 3-position of 1,3-dihydro-2H-indol-2-one and the 3-position of 1,3-dihydro-2H-pyrrol-2-one, which is substituted at the 5 position by a 1H-indol-3-yl group, where the newly-formed double bond has E configuration. It has a role as a bacterial metabolite, an an...